Cas no 2382997-02-4 (3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester
• CAS No: 2382997-02-4
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 5310746
• Update Time: 2025-10-29

3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester

• Inchi： 1S/C8H8N2O4/c1-5-7(10(12)13)3-6(4-9-5)8(11)14-2/h3-4H,1-2H3
• InChI Key： GWPVWCDNEPOCNH-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C([N+]([O-])=O)C=C1C(OC)=O

Additional information on 3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester

Comprehensive Overview of 3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester (CAS No. 2382997-02-4)

3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester (CAS No. 2382997-02-4) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique nitro and methyl ester functional groups. Its molecular structure, featuring a 6-methyl-5-nitro substitution pattern, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

The growing demand for pyridine-based compounds in medicinal chemistry has spotlighted 3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester. Its CAS No. 2382997-02-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends indicate a surge in queries related to nitroaromatic compounds and their biodegradability, aligning with global efforts to develop eco-friendly synthetic pathways. This compound’s methyl ester moiety also attracts attention for its role in prodrug design, a hot topic in pharmacokinetics optimization.

From a synthetic perspective, 3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester is often synthesized via esterification of the corresponding carboxylic acid precursor. Its 6-methyl-5-nitro configuration contributes to its stability and reactivity, making it suitable for cross-coupling reactions and catalysis. Laboratories focusing on heterocyclic chemistry prioritize this compound for its versatility in constructing multi-functionalized pyridines. Additionally, its nitro group offers opportunities for further functionalization, such as reduction to amino derivatives, a key step in active pharmaceutical ingredient (API) synthesis.

Environmental and regulatory considerations are critical when discussing CAS No. 2382997-02-4. While not classified as hazardous, its nitroaromatic nature warrants careful handling to minimize ecological impact. Researchers are exploring green chemistry approaches, such as microwave-assisted synthesis or biocatalysis, to produce this compound sustainably. These methods align with the United Nations Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production), a frequently searched topic in scientific forums.

In the context of drug discovery, 3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester is investigated for its potential bioactivity. Preliminary studies suggest its derivatives may exhibit antimicrobial or anti-inflammatory properties, though further validation is required. The compound’s lipophilicity, influenced by its methyl ester group, enhances its cell membrane permeability, a desirable trait in central nervous system (CNS) drug development. These attributes make it a recurring subject in PubMed and SciFinder queries related to neurotherapeutics.

Market analysts note rising interest in CAS No. 2382997-02-4 from contract research organizations (CROs) and fine chemical suppliers. Its niche application in proteomics and metabolomics studies further drives demand. Online searches often combine this compound’s name with terms like “bulk suppliers”, “custom synthesis”, and “analytical standards”, highlighting its commercial relevance. Regulatory-compliant documentation, such as Certificates of Analysis (CoA), is another frequently searched aspect, underscoring the need for transparency in chemical procurement.

In summary, 3-Pyridinecarboxylic acid, 6-methyl-5-nitro-, methyl ester (CAS No. 2382997-02-4) is a multifaceted compound bridging academic research and industrial applications. Its structural features and functional groups position it as a cornerstone in modern synthetic chemistry, while its potential bioactive properties fuel innovation in life sciences. As sustainability and efficiency dominate scientific discourse, this compound’s role in green synthesis and drug development will likely expand, making it a staple in future R&D portfolios.